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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure of isotopically

labeled Trimethylammonium chloride-15N. It is intended for researchers, scientists, and

professionals in drug development who utilize isotopically labeled compounds for structural and

metabolic studies. This document details the physicochemical properties, crystallographic data,

and spectroscopic signature of Trimethylammonium chloride-15N, alongside experimental

protocols for its synthesis and analysis.

Molecular Structure and Properties
Trimethylammonium chloride-15N is the isotopically labeled form of trimethylammonium

chloride, where the nitrogen atom is the heavy isotope ¹⁵N. This labeling provides a valuable

tool for nuclear magnetic resonance (NMR) spectroscopy studies, enabling detailed

investigation of molecular structure, dynamics, and interactions.

The core structure consists of a central nitrogen atom bonded to three methyl groups and one

hydrogen atom, forming a trimethylammonium cation. This cation forms an ionic bond with a

chloride anion. The presence of the ¹⁵N isotope does not significantly alter the chemical

properties but provides a distinct spectroscopic handle.

Table 1: Physicochemical Properties of Trimethylammonium Chloride
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Property Value Reference

Chemical Formula C₃H₁₀¹⁵NCl [1]

Molecular Weight 96.56 g/mol [2]

Appearance White crystalline solid [1]

Melting Point 273-278 °C [1]

Solubility
Soluble in water and polar

organic solvents

CAS Number (¹⁵N labeled) Not available [2]

CAS Number (unlabeled) 593-81-7 [1]

Crystallographic Data
X-ray crystallography studies of unlabeled trimethylammonium chloride reveal a monoclinic

crystal system with the space group P2₁/m. The structure is characterized by a significant

hydrogen bond between the ammonium proton and the chloride ion.

Table 2: Crystallographic Data for Trimethylammonium Chloride

Parameter Value

Crystal System Monoclinic

Space Group P2₁/m

Cell Dimensions
a = 6.088 Å, b = 7.033 Å, c = 7.031 Å, β =

95.73°

N-H···Cl Distance 3.00 Å

Experimental Protocols
Synthesis of Trimethylammonium Chloride-15N
A general method for the synthesis of Trimethylammonium chloride-15N involves the

reaction of Trimethylamine-15N with hydrochloric acid.
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Materials:

Trimethylamine-15N ((CH₃)₃¹⁵N)

Hydrochloric acid (HCl) in a suitable solvent (e.g., diethyl ether)

Anhydrous diethyl ether (for washing)

Procedure:

A solution of Trimethylamine-15N in a dry, inert solvent is prepared in a reaction vessel under

an inert atmosphere (e.g., nitrogen or argon).

An equimolar amount of a solution of hydrochloric acid is added dropwise to the

Trimethylamine-15N solution with constant stirring.

The reaction is an exothermic acid-base neutralization, leading to the precipitation of

Trimethylammonium chloride-15N as a white solid.

The reaction mixture is stirred for a sufficient period to ensure complete reaction.

The solid product is collected by filtration.

The collected solid is washed with anhydrous diethyl ether to remove any unreacted starting

materials.

The final product is dried under vacuum to yield pure Trimethylammonium chloride-15N.

Diagram 1: Synthesis Workflow of Trimethylammonium chloride-15N
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Caption: A flowchart illustrating the synthesis of Trimethylammonium chloride-15N.

¹⁵N NMR Spectroscopy Analysis
The ¹⁵N labeling allows for direct detection and characterization of the compound using ¹⁵N

NMR spectroscopy.
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Sample Preparation:

Dissolve 5-10 mg of Trimethylammonium chloride-15N in a suitable deuterated solvent

(e.g., D₂O, CD₃OD).

Transfer the solution to a clean 5 mm NMR tube.

Instrument Parameters (General):

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Probe: A broadband or nitrogen-dedicated probe.

Experiment: A simple one-dimensional ¹⁵N NMR experiment (e.g., a zg-pulse sequence with

proton decoupling).

Referencing: The ¹⁵N chemical shift can be referenced externally to a standard such as liquid

ammonia or nitromethane.

Data Acquisition:

Tune and match the probe for the ¹⁵N frequency.

Acquire the ¹⁵N NMR spectrum with an appropriate number of scans to achieve a good

signal-to-noise ratio. The long relaxation times of ¹⁵N nuclei may require longer recycle

delays.

Biological Relevance and Signaling Pathways
Trimethylammonium compounds are endogenous metabolites and play a role in various

biological processes. Trimethylamine, the precursor to trimethylammonium, is a product of gut

microbial metabolism of dietary choline and carnitine. It is subsequently absorbed and oxidized

in the liver to trimethylamine N-oxide (TMAO), a molecule linked to cardiovascular disease.

The metabolic pathway of choline is a key area of interest. Choline is an essential nutrient

involved in the synthesis of the neurotransmitter acetylcholine and the membrane phospholipid

phosphatidylcholine.
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Diagram 2: Simplified Choline Metabolism Pathway
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Caption: A diagram showing the major metabolic fates of choline in the body.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Trimethylammonium Chloride-15N: A Technical
Overview of its Molecular Structure and Characterization]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15571459#trimethylammonium-
chloride-15n-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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